2-Amino-5-(2-fluoro-4-methoxycarbonylphenyl)isonicotinic acid, 95%
Overview
Description
2-Amino-5-(2-fluoro-4-methoxycarbonylphenyl)isonicotinic acid, 95%, also known as 2-Amino-5-fluoro-4-methoxycarbonylphenylisonicotinic acid (AFMICA), is a phenylisonicotinic acid derivative that has been extensively studied in the scientific research community due to its unique properties. AFMICA has been used in a variety of laboratory experiments, ranging from synthetic organic chemistry to biochemistry and physiology.
Scientific Research Applications
AFMICA has been used in a variety of laboratory experiments, ranging from synthetic organic chemistry to biochemistry and physiology. In synthetic organic chemistry, AFMICA has been used as a reagent in the synthesis of various organic compounds. In biochemistry and physiology, AFMICA has been used in experiments to study the mechanism of action of various drugs and to assess the biochemical and physiological effects of various drugs.
Mechanism of Action
The mechanism of action of AFMICA is not yet fully understood. However, it is believed that AFMICA binds to specific proteins in the body, which then activate certain biochemical pathways. This activation of biochemical pathways can have a variety of effects, depending on the target proteins and pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of AFMICA are not yet fully understood. However, it has been observed that AFMICA can have a variety of effects, including inhibition of enzymes, modulation of gene expression, and modulation of cell signaling pathways. In addition, AFMICA has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using AFMICA in laboratory experiments is its high purity. AFMICA is available in 95% pure form, which is ideal for use in laboratory experiments. In addition, AFMICA is relatively stable and has a low toxicity profile, making it safe to use in laboratory experiments. However, one of the main limitations of using AFMICA in laboratory experiments is its relatively low solubility.
Future Directions
There are a number of potential future directions for AFMICA. One potential direction is to use AFMICA to develop new drugs or therapies for the treatment of various diseases. Another potential direction is to use AFMICA to study the mechanism of action of various drugs and to assess the biochemical and physiological effects of various drugs. Additionally, AFMICA could be used to study the effects of environmental pollutants on the human body. Finally, AFMICA could be used to study the effects of nutrition on the human body.
Synthesis Methods
AFMICA can be synthesized through a series of chemical reactions. The first step in the synthesis process involves the conversion of 2-amino-5-fluoro-4-methoxycarbonylphenylacetic acid to AFMICA by the use of hydrochloric acid and sodium hydroxide. The second step involves the reaction of AFMICA with hydrochloric acid and triethylamine to form the desired product. The final step involves the purification of the product through recrystallization and filtration.
properties
IUPAC Name |
2-amino-5-(2-fluoro-4-methoxycarbonylphenyl)pyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FN2O4/c1-21-14(20)7-2-3-8(11(15)4-7)10-6-17-12(16)5-9(10)13(18)19/h2-6H,1H3,(H2,16,17)(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MYYBOBCQMSUROJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)C2=CN=C(C=C2C(=O)O)N)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FN2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50688099 |
Source
|
| Record name | 2-Amino-5-[2-fluoro-4-(methoxycarbonyl)phenyl]pyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50688099 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261899-72-2 |
Source
|
| Record name | 4-Pyridinecarboxylic acid, 2-amino-5-[2-fluoro-4-(methoxycarbonyl)phenyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261899-72-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Amino-5-[2-fluoro-4-(methoxycarbonyl)phenyl]pyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50688099 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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